Ethyl 2-(2-chloro-6-fluorobenzyl)-5-{[(2,4-dichlorobenzyl)oxy]imino}-3-oxopentanoate

• IUPAC Name: ethyl (5E)-2-[(2-chloro-6-fluorophenyl)methyl]-5-[(2,4-dichlorophenyl)methoxyimino]-3-oxopentanoate
• InChI: InChI=1S/C21H19Cl3FNO4/c1-2-29-21(28)16(11-15-17(23)4-3-5-19(15)25)20(27)8-9-26-30-12-13-6-7-14(22)10-18(13)24/h3-7,9-10,16H,2,8,11-12H2,1H3/b26-9+
• InChI Key: HPJIXUFUWGANPI-JQAMDZJQSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C=CC=C1Cl)F)C(=O)CC=NOCC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: CCOC(=O)C(CC1=C(C=CC=C1Cl)F)C(=O)C/C=N/OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C21H19Cl3FNO4
• Molecular Weight: 474.7 g/mol

Description

Ethyl 2-(2-chloro-6-fluorobenzyl)-5-{[(2,4-dichlorobenzyl)oxy]imino}-3-oxopentanoate is a useful research compound. Its molecular formula is C21H19Cl3FNO4 and its molecular weight is 474.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound's related research demonstrates the versatility in organic synthesis, particularly in the preparation of peptides and potential proteinase inhibitors through reactions such as the Reformatsky reaction, showcasing the method's utility in constructing complex molecules (Angelastro et al., 1992).
• Another study highlights the enhancement of ethylene polymerization using NNN-Cobalt(II) precatalysts adorned with fluoro-substituents, indicating the role of such compounds in catalysis and polymer science (Bariashir et al., 2021).

Photonic and Material Applications

• Research into substituted hydrazones, which share functional group similarities, points to applications in photonic devices due to their third-order nonlinear optical properties. These compounds, when doped into polymers, exhibit promising optical limiting behavior, useful in developing devices like optical switches or modulators (Nair et al., 2022).

Antimicrobial and Biological Activity

• The synthesis and evaluation of antimicrobial susceptibilities of related compounds, such as Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate, suggest potential applications in developing new antimicrobial agents. The structure-activity relationships derived from such studies contribute to the medicinal chemistry field, aiding in the design of novel drugs (Kumar et al., 2016).

Material Science and Polymer Chemistry

• The influence of solvent and solvent additives on the morphology of polymer films, as examined in studies involving semiconducting polymers, highlights the compound's potential utility in optimizing materials for electronic applications, such as organic photovoltaics or thin-film transistors (Guo et al., 2014).